Cas no 115204-61-0 (Benzonitrile,4-[[2-chloro-6-(dimethylamino)-9H-purin-9-yl]methyl]-)

• Product Name: Benzonitrile,4-[[2-chloro-6-(dimethylamino)-9H-purin-9-yl]methyl]-
• CAS No: 115204-61-0
• MF: C₁₅H₁₃ClN₆
• MW: 312.756920576096
• CID: 180225
• PubChem ID: 3010187
• Update Time: 2025-04-19

Benzonitrile,4-[[2-chloro-6-(dimethylamino)-9H-purin-9-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[2-chloro-6-(dimethylamino)-9H-purin-9-yl]methyl]-
• 4-[[2-chloro-6-(dimethylamino)purin-9-yl]methyl]benzonitrile
• Benzonitrile, 4-((2-chloro-6-(dimethylamino)-9H-purin-9-yl)methyl)-
• CHEMBL416325
• DTXSID20150995
• 115204-61-0
• Benzonitrile, 4-[[2-chloro-6-(dimethylamino)-9H-purin-9-yl]methyl]-

• Inchi： 1S/C15H13ClN6/c1-21(2)13-12-14(20-15(16)19-13)22(9-18-12)8-11-5-3-10(7-17)4-6-11/h3-6,9H,8H2,1-2H3
• InChI Key： VOWQHOIVWIVHOJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(C#N)=CC=1)N(C)C

Computed Properties

• Exact Mass: 312.08929
• Monoisotopic Mass: 312.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 517.3°Cat760mmHg
• Flash Point: 266.7°C
• Refractive Index: 1.688
• PSA: 70.63